Cas no 692762-72-4 (ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate)

• Product Name: ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate
• CAS No: 692762-72-4
• MF: C₂₂H₁₉N₃O₆S
• MW: 453.467764139175
• CID: 5554454
• PubChem ID: 16438835
• Update Time: 2025-10-19

ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS002211796
• 692762-72-4
• VU0509298-1
• F3109-0087
• (Z)-ethyl 4-(2-(2,4-dioxo-3-(2-oxo-2-(phenylamino)ethyl)thiazolidin-5-ylidene)acetamido)benzoate
• AB00689141-01
• ethyl 4-[[(2Z)-2-[3-(2-anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]acetyl]amino]benzoate
• ETHYL 4-{2-[(5Z)-2,4-DIOXO-3-[(PHENYLCARBAMOYL)METHYL]-1,3-THIAZOLIDIN-5-YLIDENE]ACETAMIDO}BENZOATE
• ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate

• Inchi： 1S/C22H19N3O6S/c1-2-31-21(29)14-8-10-16(11-9-14)23-18(26)12-17-20(28)25(22(30)32-17)13-19(27)24-15-6-4-3-5-7-15/h3-12H,2,13H2,1H3,(H,23,26)(H,24,27)/b17-12-
• InChI Key： UIQOPCJEVJHUPE-ATVHPVEESA-N
• SMILES： S1C(N(C(/C/1=C/C(NC1C=CC(C(=O)OCC)=CC=1)=O)=O)CC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 453.09945651g/mol
• Monoisotopic Mass: 453.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 147Ų

Additional information on ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate

Research Brief on Ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate (CAS: 692762-72-4)

The compound ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate (CAS: 692762-72-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a modulator of key biological pathways, particularly those involved in inflammation and cancer. The thiazolidinone core structure, a common pharmacophore in drug discovery, is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The specific modifications in this compound, such as the phenylcarbamoyl and benzoate groups, are believed to enhance its selectivity and potency against certain molecular targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate. The study reported a high-yield synthetic route and characterized the compound using NMR and mass spectrometry. Preliminary in vitro assays demonstrated its inhibitory effects on cancer cell proliferation, with IC50 values in the low micromolar range for several cancer cell lines, including breast and lung cancer.

Further mechanistic studies revealed that this compound acts as a potent inhibitor of the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. By suppressing NF-κB activation, the compound reduced the expression of pro-inflammatory cytokines and induced apoptosis in cancer cells. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anticancer agents.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the structure-activity relationship (SAR) of derivatives of ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate. The researchers identified key structural features essential for its biological activity, such as the presence of the thiazolidinone ring and the phenylcarbamoyl moiety. Modifications to these regions significantly altered the compound's potency and selectivity, providing valuable insights for future drug design efforts.

In addition to its anticancer properties, this compound has shown promise in other therapeutic areas. A 2022 study in the European Journal of Pharmacology reported its potential as an anti-diabetic agent, as it enhanced insulin sensitivity in adipocytes by activating PPAR-γ, a nuclear receptor involved in glucose metabolism. This dual activity—targeting both cancer and metabolic disorders—makes it a particularly interesting candidate for further investigation.

Despite these promising results, challenges remain in the development of ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structure and multifaceted biological activities position it as a valuable tool for understanding disease mechanisms and a potential starting point for drug discovery.

In conclusion, ethyl 4-{2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylideneacetamido}benzoate (CAS: 692762-72-4) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in modulating critical biological pathways. Continued research into its mechanisms of action and optimization of its pharmacological properties will be essential for translating these findings into clinical applications.